Cas no 2340293-31-2 (1-((6-Azidohexyl)oxy)-3-fluorobenzene)

• Product Name: 1-((6-Azidohexyl)oxy)-3-fluorobenzene
• CAS No: 2340293-31-2
• MF: C₁₂H₁₆FN₃O
• MW: 237.273345947266
• CID: 5184664
• Update Time: 2025-11-03

1-((6-Azidohexyl)oxy)-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-((6-Azidohexyl)oxy)-3-fluorobenzene

• Inchi： 1S/C12H16FN3O/c13-11-6-5-7-12(10-11)17-9-4-2-1-3-8-15-16-14/h5-7,10H,1-4,8-9H2
• InChI Key： JWIBPFIYHGZXNP-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(F)C=1)CCCCCCN=[N+]=[N-]

Additional information on 1-((6-Azidohexyl)oxy)-3-fluorobenzene

Recent Advances in the Application of 1-((6-Azidohexyl)oxy)-3-fluorobenzene (CAS: 2340293-31-2) in Chemical Biology and Pharmaceutical Research

The compound 1-((6-Azidohexyl)oxy)-3-fluorobenzene (CAS: 2340293-31-2) has recently emerged as a versatile building block in chemical biology and pharmaceutical research. This aromatic azide derivative, featuring a fluorobenzene core and a hexyl linker terminated with an azido group, has garnered significant attention due to its unique reactivity profile and potential applications in drug discovery, bioconjugation, and materials science. Recent studies have explored its utility in click chemistry reactions, particularly in the context of bioorthogonal labeling and targeted drug delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a precursor for the synthesis of fluorine-containing bioactive molecules. Researchers utilized the azido group's click chemistry compatibility to conjugate 1-((6-Azidohexyl)oxy)-3-fluorobenzene with various alkynes, creating a library of triazole derivatives with potential antimicrobial activity. The fluorine atom's presence was shown to significantly influence the compounds' pharmacokinetic properties, including membrane permeability and metabolic stability.

In the field of targeted drug delivery, a recent Nature Communications paper highlighted the use of 2340293-31-2 as a linker molecule for antibody-drug conjugates (ADCs). The hexyl spacer provided optimal length for maintaining drug potency while minimizing steric hindrance, and the azide group allowed for efficient conjugation to dibenzocyclooctyne (DBCO)-modified antibodies. The fluorobenzene moiety contributed to the overall stability of the conjugate, with in vivo studies showing improved tumor accumulation compared to non-fluorinated analogs.

Material science applications have also benefited from this compound's unique properties. A 2024 Advanced Materials report described its incorporation into self-assembling monolayers for biosensor applications. The fluorine atom's electronegativity was found to modulate surface properties, while the azido group enabled subsequent functionalization with various biomolecules. This dual functionality makes 1-((6-Azidohexyl)oxy)-3-fluorobenzene particularly valuable for creating tailored interfaces in diagnostic devices.

Ongoing research is exploring the compound's potential in positron emission tomography (PET) tracer development. The fluorine-18 labeled version of this molecule is currently under investigation as a versatile precursor for radiopharmaceuticals. Early results suggest that the azido group allows for rapid late-stage radiolabeling strategies, potentially reducing synthesis time and improving radiochemical yields.

From a safety perspective, recent toxicological studies have characterized the compound's biological profile. While generally stable under physiological conditions, proper handling protocols are recommended due to the azido group's potential explosivity at high concentrations. The fluorobenzene moiety appears to contribute to favorable metabolic stability, with minimal formation of reactive metabolites observed in liver microsome assays.

In conclusion, 1-((6-Azidohexyl)oxy)-3-fluorobenzene (2340293-31-2) represents a multifaceted tool in modern chemical biology and pharmaceutical research. Its unique combination of fluorine chemistry and click chemistry compatibility continues to inspire innovative applications across multiple disciplines. Future research directions may include expanded structure-activity relationship studies and exploration of its utility in emerging areas such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitor development.